Cas no 1805994-06-2 (Ethyl 3-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylate
• CAS No: 1805994-06-2
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4890205
• Update Time: 2025-10-29

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-2-17-10(16)7-5(3-13)8(9(11)12)14-4-6(7)15/h4,9,15H,2-3,13H2,1H3
• InChI Key： RXESLGFGSYCRRI-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C(=O)OCC)C(=CN=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.8
• Topological Polar Surface Area: 85.4

Additional information on Ethyl 3-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylate

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylate (CAS No. 1805994-06-2): A Comprehensive Overview

Ethyl 3-(aminomethyl)-2-()-5-hydroxypyridine-4-carboxylate, identified by its CAS number 1805994-06-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including an aminomethyl side chain and a substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecule exhibits a pyridine core, which is a common structural motif in many bioactive molecules. The pyridine ring is flanked by various substituents that contribute to its unique chemical and biological properties. Specifically, the 3-position contains an aminomethyl group, which can participate in hydrogen bonding interactions and influence the compound's solubility and binding affinity. The 2-position is substituted with a group, a moiety known to enhance metabolic stability and binding affinity to biological targets. Additionally, the 5-position features a hydroxyl group, which can further modulate the compound's reactivity and biological activity.

In recent years, there has been growing interest in the development of small molecules that can modulate enzyme activity and cellular processes. The compound has been investigated for its potential role in inhibiting various therapeutic targets. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. The combination of the aminomethyl and groups is particularly noteworthy, as these functionalities are often employed to improve pharmacokinetic properties such as bioavailability and metabolic stability.

The synthesis of involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the group, in particular, necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have explored various approaches, including metal-catalyzed cross-coupling reactions and fluorination techniques, to achieve the desired substitution pattern on the pyridine ring. These synthetic strategies are critical for producing compounds with the desired structural features for subsequent biological evaluation.

Beyond its potential therapeutic applications, the compound has also been studied for its role in chemical biology research. The unique combination of functional groups makes it a valuable tool for investigating enzyme mechanisms and interactions with biological targets. For example, the hydroxyl group at the 5-position can be used to probe hydrogen bonding interactions with proteins or other biomolecules. Similarly, the aminomethyl side chain provides a handle for further derivatization, allowing researchers to modify the compound's properties for specific applications.

The pharmacological profile of has been evaluated through both in vitro and in vivo studies. Initial findings suggest that this compound may exhibit significant activity against certain disease-related pathways. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Preclinical studies are ongoing to assess its efficacy and safety profiles in animal models, which will be crucial for determining its suitability for clinical development.

The development of novel pharmaceutical agents relies heavily on the availability of high-quality starting materials like . Manufacturers specializing in fine chemicals play a vital role in ensuring that researchers have access to pure and well-characterized compounds for their studies. Quality control measures are essential to guarantee that these materials meet the stringent requirements of pharmaceutical research. This includes rigorous testing for purity, identity, and stability to ensure consistent performance across different experimental conditions.

The future prospects for < strong ethyl 3-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-4-carboxylate strong > are promising, given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this one will continue to play a critical role in drug discovery efforts. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into effective therapeutic interventions for patients worldwide.